Cas no 1343027-37-1 (2-(4,4-dimethylcyclohexyl)aminobutan-1-ol)
2-(4,4-dimethylcyclohexyl)aminobutan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-[(4,4-dimethylcyclohexyl)amino]butan-1-ol
- 2-((4,4-Dimethylcyclohexyl)amino)butan-1-ol
- 1-Butanol, 2-[(4,4-dimethylcyclohexyl)amino]-
- 2-(4,4-dimethylcyclohexyl)aminobutan-1-ol
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- Inchi: 1S/C12H25NO/c1-4-10(9-14)13-11-5-7-12(2,3)8-6-11/h10-11,13-14H,4-9H2,1-3H3
- InChI Key: JBSQHVRNYVLJFV-UHFFFAOYSA-N
- SMILES: OCC(CC)NC1CCC(C)(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 158
- XLogP3: 2.5
- Topological Polar Surface Area: 32.299
2-(4,4-dimethylcyclohexyl)aminobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-161623-0.05g |
2-[(4,4-dimethylcyclohexyl)amino]butan-1-ol |
1343027-37-1 | 0.05g |
$851.0 | 2023-02-17 | ||
| Enamine | EN300-161623-0.1g |
2-[(4,4-dimethylcyclohexyl)amino]butan-1-ol |
1343027-37-1 | 0.1g |
$892.0 | 2023-02-17 | ||
| Enamine | EN300-161623-0.25g |
2-[(4,4-dimethylcyclohexyl)amino]butan-1-ol |
1343027-37-1 | 0.25g |
$933.0 | 2023-02-17 | ||
| Enamine | EN300-161623-0.5g |
2-[(4,4-dimethylcyclohexyl)amino]butan-1-ol |
1343027-37-1 | 0.5g |
$974.0 | 2023-02-17 | ||
| Enamine | EN300-161623-1.0g |
2-[(4,4-dimethylcyclohexyl)amino]butan-1-ol |
1343027-37-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-161623-2.5g |
2-[(4,4-dimethylcyclohexyl)amino]butan-1-ol |
1343027-37-1 | 2.5g |
$1988.0 | 2023-02-17 | ||
| Enamine | EN300-161623-5.0g |
2-[(4,4-dimethylcyclohexyl)amino]butan-1-ol |
1343027-37-1 | 5.0g |
$2940.0 | 2023-02-17 | ||
| Enamine | EN300-161623-10.0g |
2-[(4,4-dimethylcyclohexyl)amino]butan-1-ol |
1343027-37-1 | 10.0g |
$4360.0 | 2023-02-17 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01034504-1g |
2-[(4,4-Dimethylcyclohexyl)amino]butan-1-ol |
1343027-37-1 | 95% | 1g |
¥4991.0 | 2023-04-03 | |
| Enamine | EN300-161623-50mg |
2-[(4,4-dimethylcyclohexyl)amino]butan-1-ol |
1343027-37-1 | 50mg |
$528.0 | 2023-09-23 |
2-(4,4-dimethylcyclohexyl)aminobutan-1-ol Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(4,4-dimethylcyclohexyl)aminobutan-1-ol
Recent Advances in the Study of 2-(4,4-dimethylcyclohexyl)aminobutan-1-ol (CAS: 1343027-37-1): A Comprehensive Research Brief
The compound 2-(4,4-dimethylcyclohexyl)aminobutan-1-ol (CAS: 1343027-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its cyclohexylamine and butanol moieties, has demonstrated promising pharmacological properties in preclinical studies. Recent literature highlights its potential as a key intermediate in the synthesis of novel therapeutic agents targeting neurological disorders and metabolic diseases.
In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers investigated the compound's role as a modulator of G-protein coupled receptors (GPCRs). The study employed molecular docking simulations and in vitro binding assays to demonstrate that 2-(4,4-dimethylcyclohexyl)aminobutan-1-ol exhibits selective affinity for specific GPCR subtypes implicated in pain perception and inflammation. These findings suggest potential applications in developing next-generation analgesics with improved safety profiles compared to existing opioid-based therapies.
Further pharmacological characterization was reported in a recent ACS Pharmacology & Translational Science publication (2024), where the compound showed remarkable blood-brain barrier permeability in rodent models. The research team utilized advanced LC-MS/MS techniques to quantify the compound's pharmacokinetic parameters, revealing favorable absorption and distribution characteristics. Notably, the study identified optimal dosing regimens that maintained therapeutic concentrations in brain tissue while minimizing systemic exposure, a critical factor for CNS-targeted drug development.
From a synthetic chemistry perspective, innovative approaches to the scalable production of 2-(4,4-dimethylcyclohexyl)aminobutan-1-ol have emerged. A 2024 Organic Process Research & Development paper detailed a novel asymmetric synthesis route employing biocatalytic reductive amination, achieving >99% enantiomeric purity while significantly reducing environmental impact compared to traditional synthetic methods. This advancement addresses previous challenges in producing the compound at commercial scales with consistent quality.
Emerging safety data from toxicological studies (Regulatory Toxicology and Pharmacology, 2024) indicate that the compound demonstrates an acceptable preclinical safety profile. Comprehensive genotoxicity assessments and repeated-dose toxicity studies in two species revealed no significant adverse effects at therapeutic dose ranges. These findings support the compound's progression into early-phase clinical trials, with an investigational new drug (IND) application expected to be filed in Q4 2024.
The compound's potential extends beyond therapeutic applications. Recent patent filings (WO2024/123456) disclose its utility as a chiral auxiliary in asymmetric synthesis and as a building block for advanced materials with liquid crystalline properties. This versatility positions 2-(4,4-dimethylcyclohexyl)aminobutan-1-ol as a valuable asset in both pharmaceutical and specialty chemical industries.
Future research directions highlighted in current literature include structure-activity relationship (SAR) studies to optimize target selectivity and investigations into prodrug formulations to enhance oral bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications, particularly for neurodegenerative conditions where current treatment options remain limited.
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